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Compound of Interest

Compound Name: Decyl glucoside

CAS No.: 54549-25-6

Cat. No.: B1670169 Get Quote

An In-depth Whitepaper on the Chemical Identity, Properties, and Applications of a Versatile

Non-ionic Surfactant

Introduction
Decyl glucoside is a non-ionic surfactant belonging to the alkyl polyglucoside (APG) family, a

class of surfactants synthesized from renewable resources.[1] It is produced through the

reaction of glucose, typically derived from corn starch, with a fatty alcohol, decanol, which is

sourced from coconut or palm kernel oil.[2][3] This synthesis results in a molecule with a

hydrophilic glucose head and a hydrophobic decyl tail, enabling it to effectively lower surface

tension.[2] Renowned for its mildness, excellent foaming capacity, and biodegradability, decyl
glucoside has become a staple ingredient in a wide array of applications, from personal care

products to pharmaceutical formulations and research protocols.[2][4] This guide provides a

detailed technical overview of decyl glucoside, focusing on its fundamental chemical

identifiers, physicochemical properties, synthesis, and diverse applications relevant to

researchers, scientists, and drug development professionals.

Chemical and Physical Data
A precise understanding of a compound's chemical identity is paramount for its appropriate

application and for ensuring reproducibility in experimental settings. Decyl glucoside is

identified by several CAS (Chemical Abstracts Service) numbers, which can denote specific
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isomers or oligomeric mixtures. The most commonly cited molecular formula is C16H32O6.[5]

[6]

Identifier Value Source(s)

Molecular Formula C16H32O6 [5][6][7]

Molecular Weight 320.42 g/mol [6][8][9]

Primary CAS Number 58846-77-8 [4][5][8][9]

Additional CAS Numbers
68515-73-1, 141464-42-8,

54549-25-6
[2][6][7]

Appearance
Pale yellow, clear to slightly

cloudy liquid
[6]

pH (10% solution) 11.5-12.5 [6][10]

Solubility Freely soluble in water [6]

It is crucial for researchers to note the specific CAS number provided on a product's technical

data sheet to ensure the use of the correct grade and composition for their intended

application.

Molecular Structure
The molecular architecture of decyl glucoside is central to its function as a surfactant. The

structure consists of a ten-carbon alkyl chain (decyl group) linked to a glucose ring via a

glycosidic bond. This amphiphilic nature, with a hydrophobic tail and a hydrophilic head, allows

it to orient at interfaces, reducing surface tension and facilitating the mixing of immiscible

phases.

Caption: Molecular structure of n-decyl-β-D-glucopyranoside.

Synthesis of Decyl Glucoside
The industrial production of decyl glucoside is typically achieved through a "one-step" or "two-

step" synthesis process.[11]
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One-Step Synthesis Protocol
The direct glycosylation, or "one-step" method, is the more common approach.[11] This

process involves the direct reaction of glucose with decyl alcohol.

Methodology:

Reactant Preparation: Glucose (often as a concentrated syrup) and decyl alcohol are

charged into a reactor.[11]

Catalysis: An acid catalyst is introduced to facilitate the reaction.

Condensation Reaction: The mixture is heated under vacuum to promote the condensation

reaction, where water is formed as a byproduct and removed.[11]

Neutralization and Purification: The reaction mixture is then neutralized. Excess decyl

alcohol is removed through distillation.[11]

Decolorization and Filtration: The final product is often decolorized and filtered to achieve the

desired purity and appearance.[11]

Reactants

Synthesis Process

Glucose (from Corn Starch)

Acid-Catalyzed Condensation
(Heating under Vacuum)

Decyl Alcohol (from Coconut/Palm Oil)

Neutralization

Water (removed)

Distillation & Decolorization Decyl Glucoside

Click to download full resolution via product page

Caption: One-step synthesis workflow for decyl glucoside production.

Applications in Research and Development
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Decyl glucoside's unique properties make it a valuable tool in various scientific and drug

development contexts.

As a Solubilizing Agent and Emulsifier
In pharmaceutical formulations, particularly for topical applications, decyl glucoside serves as

an excellent solubilizing agent for hydrophobic drugs, enhancing their delivery and

bioavailability.[12] Its ability to form stable emulsions is also leveraged in the creation of creams

and lotions.

In Cell Biology and Proteomics
As a non-ionic detergent, decyl glucoside is employed for the solubilization of membrane

proteins. Its mild nature helps to maintain the native structure and function of proteins during

extraction and purification, which is critical for structural and functional studies.

As a Stabilizer in Nanosuspensions
Research has shown that decyl glucoside can be an effective stabilizer in the formation of

nanosuspensions for dermal delivery of active compounds.[13] This application is particularly

relevant in the development of advanced drug delivery systems.

In Analytical Chemistry
Decyl glucoside can be used as a standard for the calibration of chromatographic methods

like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[12] It is

also utilized in Reverse Phase HPLC (RP-HPLC) to study the retention behavior of non-ionic

surfactants.[12]

As a Synergist in Agrochemical Formulations
In the field of agricultural science, decyl glucoside acts as a pesticide synergist.[14] It

improves the dispersion and emulsification of pesticides, enhances their spread on crop

surfaces, and increases the permeability of the active ingredients, thereby boosting their

efficacy.[14]

Safety and Handling
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Decyl glucoside is generally considered to be a mild and low-toxicity ingredient.[10] The

Cosmetic Ingredient Review (CIR) Expert Panel has assessed decyl glucoside and other alkyl

glucosides and concluded them to be safe for use in cosmetics when formulated to be non-

irritating.[10][15] However, as with any chemical, proper handling procedures should be

followed.

General Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves and eye protection.

[16]

In case of eye contact, rinse cautiously with water for several minutes.[16]

For skin contact, wash the affected area with plenty of water.[17]

Ensure adequate ventilation in the handling area.

Store in a cool, dry place away from sources of ignition.[17]

While decyl glucoside is known for its mildness, rare cases of allergic contact dermatitis have

been reported in individuals with hypersensitivity.[4][18]

Conclusion
Decyl glucoside is a versatile and biodegradable non-ionic surfactant with a well-defined

chemical profile. Its synthesis from renewable resources, coupled with its mildness and

excellent performance characteristics, has led to its widespread adoption in various scientific

and industrial fields. For researchers and drug development professionals, a thorough

understanding of its chemical identifiers, molecular structure, and functional properties is

essential for its effective and safe application in creating innovative and reliable products and

protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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